Cas no 57101-67-4 (4-Oxazolemethanol, 4-ethyl-4,5-dihydro-)

57101-67-4 structure
Product name:4-Oxazolemethanol, 4-ethyl-4,5-dihydro-
4-Oxazolemethanol, 4-ethyl-4,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolemethanol, 4-ethyl-4,5-dihydro-
- (4-ethyl-5H-1,3-oxazol-4-yl)methanol
- DTXSID60595720
- SCHEMBL2522886
- (4-Ethyl-4,5-dihydro-1,3-oxazol-4-yl)methanol
- (4-ethyl-4,5-dihydrooxazol-4-yl)methanol
- 57101-67-4
-
- Inchi: InChI=1S/C6H11NO2/c1-2-6(3-8)4-9-5-7-6/h5,8H,2-4H2,1H3
- InChI Key: GJQYUBSDVFSWFJ-UHFFFAOYSA-N
- SMILES: CCC1(COC=N1)CO
Computed Properties
- Exact Mass: 129.07903
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.82
4-Oxazolemethanol, 4-ethyl-4,5-dihydro- Related Literature
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Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
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Magdalena Barwiolek,Edward Szlyk,Anna Kozakiewicz,Tadeusz Muziol,Alina Bieńko,Julia Jezierska Dalton Trans., 2018,47, 13902-13912
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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